N-[3-cyano-4-(3,4-dimethoxyphenyl)-2-thienyl]-2-(phenylthio)acetamide

• IUPAC Name: N-[3-cyano-4-(3,4-dimethoxyphenyl)thiophen-2-yl]-2-phenylsulfanylacetamide
• InChI: InChI=1S/C21H18N2O3S2/c1-25-18-9-8-14(10-19(18)26-2)17-12-28-21(16(17)11-22)23-20(24)13-27-15-6-4-3-5-7-15/h3-10,12H,13H2,1-2H3,(H,23,24)
• InChI Key: AAFLWZYLHTWPBR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CSC(=C2C#N)NC(=O)CSC3=CC=CC=C3)OC
• Molecular Formula: C21H18N2O3S2
• Molecular Weight: 410.5 g/mol

Description

N-[3-cyano-4-(3,4-dimethoxyphenyl)-2-thienyl]-2-(phenylthio)acetamide, commonly known as Compound 1, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of thieno[2,3-d]pyrimidine derivatives and has been shown to exhibit potent inhibitory activity against a variety of cancer cell lines.

Mechanism of Action

The mechanism of action of Compound 1 is not fully understood, but it is believed to involve the inhibition of protein kinases that play a role in cancer cell proliferation and survival. Specifically, Compound 1 has been shown to inhibit the activity of cyclin-dependent kinase 2 (CDK2) and glycogen synthase kinase 3β (GSK3β), which are involved in cell cycle regulation and apoptosis.
Biochemical and Physiological Effects
Compound 1 has been shown to induce apoptosis in cancer cells, which is associated with the activation of caspases, a family of enzymes that play a key role in programmed cell death. In addition, Compound 1 has been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are involved in cancer cell invasion and metastasis. Furthermore, Compound 1 has been shown to inhibit the growth of cancer cells in animal models, indicating its potential as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One advantage of Compound 1 is its potent inhibitory activity against cancer cells, which makes it a promising candidate for further development as a therapeutic agent. However, one limitation of Compound 1 is its low solubility in aqueous solutions, which can make it difficult to administer in vivo. In addition, the mechanism of action of Compound 1 is not fully understood, which makes it challenging to optimize its therapeutic potential.

Future Directions

There are several future directions for the study of Compound 1. One direction is to investigate its potential as a therapeutic agent for other types of cancer, such as pancreatic cancer and ovarian cancer. Another direction is to optimize its solubility and bioavailability, which could improve its efficacy in vivo. Furthermore, the mechanism of action of Compound 1 could be further elucidated through structural and biochemical studies, which could provide insights into its potential as a therapeutic agent. Finally, the development of analogs of Compound 1 could lead to the identification of more potent and selective inhibitors of cancer cell proliferation and survival.

Scientific Research Applications

Compound 1 has been extensively studied for its potential therapeutic applications, particularly in the treatment of cancer. It has been shown to exhibit potent inhibitory activity against a variety of cancer cell lines, including breast cancer, lung cancer, and colon cancer. In addition, Compound 1 has been shown to induce apoptosis, or programmed cell death, in cancer cells.